Cas no 18633-71-1 (Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-)

Naphtho[2,3-b]furan-4,9-dione, 2-ethyl- structure
18633-71-1 structure
Product Name:Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-
CAS No:18633-71-1
MF:C14H10O3
MW:226.227404117584
CID:3831722
PubChem ID:497532
Update Time:2025-04-22

Naphtho[2,3-b]furan-4,9-dione, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-
    • DTXSID701290386
    • CHEMBL62292
    • 2-ethyl-naphtho[2,3-b]furan-4,9-quinone
    • 2-ethylbenzo[f]benzofuran-4,9-dione
    • SCHEMBL1885714
    • 2-ethyl-benzo[f]benzofuran-4,9-dione
    • 2-Ethylnaphtho[2,3-b]furan-4,9-dione
    • AKOS015906298
    • 18633-71-1
    • 2-Ethylnaphtho(2,3-b)furan-4,9-dione
    • Inchi: 1S/C14H10O3/c1-2-8-7-11-12(15)9-5-3-4-6-10(9)13(16)14(11)17-8/h3-7H,2H2,1H3
    • InChI Key: QORFLTDEUGKOSZ-UHFFFAOYSA-N
    • SMILES: O1C(CC)=CC2C(C3C=CC=CC=3C(C1=2)=O)=O

Computed Properties

  • Exact Mass: 226.062994177g/mol
  • Monoisotopic Mass: 226.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.3Ų
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